Cas no 1864062-24-7 (2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride)

• Product Name: 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride
• CAS No: 1864062-24-7
• MF: C₆H₁₂ClN₃S₂
• MW: 225.762577056885
• CID: 5719741
• PubChem ID: 86262710
• Update Time: 2025-05-23

2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-1-amine;hydrochloride
• 1864062-24-7
• AKOS026747417
• EN300-240727
• 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-1-amine hydrochloride
• 2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-aminehydrochloride
• 2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride
• F2167-1765
• 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride

• Inchi： 1S/C6H11N3S2.ClH/c1-4(3-7)10-6-9-8-5(2)11-6;/h4H,3,7H2,1-2H3;1H
• InChI Key： WWKAYWDTYQKRCC-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=C(C)S1)C(C)CN

Computed Properties

• Exact Mass: 225.0161174g/mol
• Monoisotopic Mass: 225.0161174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride

Introduction to 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride (CAS No. 1864062-24-7)

The compound 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride, identified by the CAS registry number CAS No. 1864062-24-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug discovery. The thiadiazole ring system is a heterocyclic structure that has been extensively studied for its role in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities.

The structure of 2-(5-Methylthiadiazolylthio)propanamine hydrochloride comprises a thiadiazole ring substituted with a methyl group at position 5 and a thioether linkage connected to a propanamine group. This unique structural arrangement contributes to its pharmacokinetic properties and bioavailability. Recent studies have highlighted the importance of thiadiazole derivatives in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Research conducted in 2023 has demonstrated that 5-methylthiadiazolylthio-containing compounds can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may be effective in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, propanamine hydrochloride derivatives have shown potential in cancer therapy. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific oncogenic pathways. The ability of this compound to selectively target cancer cells while sparing normal cells makes it a promising candidate for further preclinical development.

The synthesis of CAS No. 1864062-24-7 involves a multi-step process that includes the formation of the thiadiazole ring followed by thioether formation and subsequent amine alkylation. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. These improvements are crucial for scaling up production to meet the demands of preclinical and clinical trials.

From an environmental perspective, the ecological impact of this compound has been evaluated through various toxicity studies. Results indicate that it exhibits low toxicity towards non-target organisms, making it a safer option for therapeutic use compared to other chemically similar compounds.

In conclusion, 2-(5-Methylthiadiazolylthio)propanamine hydrochloride (CAS No. 1864062-24_7) represents a valuable addition to the arsenal of potential therapeutic agents. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key molecule for future research and development in the pharmaceutical industry.